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Compound of Interest

Compound Name: Dipropyl disulfide

Cat. No.: B1195908

Technical Support Center: Dipropyl Disulfide

Welcome to the Technical Support Center for the safe handling and disposal of Dipropyl
disulfide. This guide is intended for researchers, scientists, and drug development
professionals. Please consult your institution's specific safety protocols and Safety Data Sheet
(SDS) for Dipropyl disulfide before beginning any work.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Dipropyl disulfide?
Al: Dipropyl disulfide is considered a hazardous substance.[1] The primary hazards include:

e Health Hazards: It is harmful if swallowed and can cause serious eye irritation and skin
irritation.[2][3] It may also cause respiratory irritation.[3] Some sources indicate it may cause
sensitization by skin contact. Ingestion may be damaging to the health of the individual.

o Flammability: It is a combustible liquid with a flash point of 66°C (150.8°F). Vapors may form
explosive mixtures with air.

e Environmental Hazards: It is toxic to aquatic organisms and may cause long-term adverse
effects in the aquatic environment.

o Odor: It has a strong, pungent, sulfur-like stench, similar to onions or garlic.
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Q2: What personal protective equipment (PPE) is required when handling Dipropyl disulfide?
A2: Appropriate PPE should always be worn to minimize exposure. This includes:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or chemical safety
goggles. Contact lenses should not be worn as they can absorb and concentrate irritants.

o Skin Protection: Chemical-resistant gloves (e.g., PVC, Neoprene, or nitrile) are required. For
prolonged or frequent contact, a glove with a higher protection class (breakthrough time >
240 minutes) is recommended. A lab coat, overalls, or impervious clothing should be worn to
prevent skin contact. Safety footwear is also recommended.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably in a
chemical fume hood. If exposure limits are exceeded or irritation is experienced, a NIOSH-
certified respirator with appropriate cartridges (e.g., for organic vapors) should be used.

Q3: How should I properly store Dipropyl disulfide?

A3: Store Dipropyl disulfide in a cool, dry, and well-ventilated area away from heat, sparks,
open flames, and other ignition sources. Keep containers tightly closed when not in use. It
should be stored separately from incompatible materials such as strong oxidizing agents, acids,
and bases.

Q4: What should | do in case of a spill?
A4: In the event of a spill, follow these procedures:

e Minor Spills: Immediately clean up the spill wearing appropriate PPE. Absorb the spill with an
inert material such as sand, earth, or vermiculite. Collect the absorbed material into a labeled
container for proper waste disposal.

o Major Spills: Evacuate the area and move upwind. Alert emergency responders. Increase
ventilation and eliminate all ignition sources. Contain the spill to prevent it from entering
drains or waterways. The cleanup should be performed by personnel equipped with self-
contained breathing apparatus and full protective clothing.

Q5: How do | dispose of Dipropyl disulfide waste?
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A5: Dipropyl disulfide waste must be disposed of as hazardous waste. Collect waste in a
suitable, labeled, and sealed container. Dispose of the contents and container in accordance

with local, state, and federal regulations. Do not dispose of it down the drain or into the

environment.

Troubleshooting Guide

Issue

Possible Cause

Solution

Strong, unpleasant odor in the
lab.

Improper storage or handling,
small spills, or leaks from

experimental setup.

Ensure containers are tightly
sealed and stored in a
ventilated area. Check
experimental apparatus for
leaks. A wash bottle with a
sodium hypochlorite solution
can be used to quickly
neutralize the odor from small
spills or on glassware, but do
not add it to a large amount of
concentrated disulfide as a

violent reaction may occur.

Skin or eye irritation.

Direct contact with the

chemical.

In case of skin contact,
immediately remove
contaminated clothing and
wash the affected area with
soap and running water. For
eye contact, immediately flush
with plenty of water for at least
15 minutes, holding the eyelids
open. Seek medical attention if

irritation persists.

Dizziness or respiratory

discomfort.

Inhalation of vapors.

Immediately move to an area
with fresh air. If symptoms
persist, seek medical attention.
Ensure work is always
performed in a well-ventilated

area or fume hood.
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Quantitative Data

Property Value Reference
Molecular Formula CeH14S2
Molecular Weight 150.31 g/mol
Appearance Colorless to pale yellow liquid
Odor Pungent, sulfur-like,
onion/garlic
Boiling Point 195-196 °C (383-384.8 °F)
Melting Point -86 °C (-122.8 °F)
Flash Point 66 °C (150.8 °F)
Specific Gravity 0.950 - 0.960 g/mL at 25 °C

Vapor Pressure

<1 mmHg @ 20 °C

Solubility

Insoluble in water; soluble in

alcohol and ether

Experimental Protocols

General Handling Protocol:

» Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for

Dipropy!l disulfide.

¢ Work in a well-ventilated chemical fume hood.

o Wear the appropriate Personal Protective Equipment (PPE): chemical safety goggles,

chemical-resistant gloves, an

d a lab coat.

e Ground and bond containers when transferring the liquid to prevent static discharge.

o Keep away from ignition sources such as heat, sparks, and open flames.
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e Avoid contact with skin and eyes, and avoid inhaling the vapors.

o Keep containers securely sealed when not in use.

» After handling, wash hands thoroughly with soap and water.

Spill Cleanup Protocol:

» Evacuate non-essential personnel from the spill area.

e Ensure adequate ventilation and eliminate all ignition sources.

o Wear appropriate PPE, including respiratory protection if necessary.

» Contain the spill using an inert absorbent material like sand or vermiculite. Do not use
combustible materials like sawdust.

o Carefully collect the absorbed material and place it into a clearly labeled, sealed container
for hazardous waste disposal.

» Clean the spill area with soap and water, and collect the cleaning materials for disposal as
hazardous waste.

» Report the spill to your institution's environmental health and safety department.

Visualizations
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Dipropyl Disulfide: Safe Handling and Disposal Workflow

Start: Experiment with
Dipropyl Disulfide

l

1. Assess Hazards
(Read SDS)

2. Don Correct PPE
(Goggles, Gloves, Lab Coat)

3. Handle in Fume Hood
(Away from ignition sources)

/
,//Post-Experiment
/

4. Proper Storage spill Occurs?

(Cool, dry, ventilated area)

5. Spill Response
(Evacuate, Ventilate, Contain)

Experiment Complete

6. Spill Cleanup
(Use inert absorbent)

7. Collect Waste
(Dipropyl disulfide & contaminated materials)

8. Hazardous Waste Disposal
(Follow institutional & regulatory guidelines)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Dipropyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scht.com [datasheets.scbt.com]

2. echemi.com [echemi.com]

3. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Safe handling and disposal of Dipropyl disulfide in the
lab.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195908#safe-handling-and-disposal-of-dipropyl-
disulfide-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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